Cas no 866156-24-3 (2-oxo-9-oxatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-5-yl N-methylcarbamate)

• Product Name: 2-oxo-9-oxatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-5-yl N-methylcarbamate
• CAS No: 866156-24-3
• MF: C₁₆H₁₃NO₄
• MW: 283.278724431992
• MDL: MFCD02667413
• CID: 5232742
• Update Time: 2025-07-01

2-oxo-9-oxatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-5-yl N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-9-oxatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-5-yl N-methylcarbamate
• Dibenz[b,e]oxepin-11(6H)-one, 2-[[(methylamino)carbonyl]oxy]-

• MDL： MFCD02667413
• Inchi： 1S/C16H13NO4/c1-17-16(19)21-11-6-7-14-13(8-11)15(18)12-5-3-2-4-10(12)9-20-14/h2-8H,9H2,1H3,(H,17,19)
• InChI Key： MCJVQRBDTYTNDH-UHFFFAOYSA-N
• SMILES： O1CC2=CC=CC=C2C(=O)C2=CC(OC(NC)=O)=CC=C12

Additional information on 2-oxo-9-oxatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-5-yl N-methylcarbamate

Professional Introduction to Compound with CAS No. 866156-24-3 and Product Name: 2-oxo-9-oxatricyclo[9.4.0.0^3,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-5-yl N-methylcarbamate

The compound in question, identified by the CAS number 866156-24-3, is a highly complex and structurally unique molecule belonging to the tricyclic family. Its systematic name, 2-oxo-9-oxatricyclo[9.4.0.0^3,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-5-yl N-methylcarbamate, provides a detailed insight into its molecular architecture, which includes multiple rings and functional groups. This intricate structure makes it a subject of significant interest in the field of medicinal chemistry and pharmacology.

The tricyclic core of this compound is a key feature that contributes to its potential biological activity. Tricyclic compounds are well-known for their diverse pharmacological properties, often exhibiting significant interactions with biological targets such as enzymes and receptors. The presence of multiple rings in this molecule not only adds to its complexity but also opens up numerous possibilities for functionalization and derivatization, which are crucial steps in drug development.

One of the most notable functional groups in the molecular structure is the N-methylcarbamate moiety. This group is commonly found in pharmaceuticals due to its ability to enhance binding affinity and metabolic stability. The 2-oxo group further contributes to the molecule's reactivity and potential interactions with biological systems. The combination of these features makes this compound a promising candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like this one with greater accuracy. These tools have been instrumental in identifying potential binding sites and understanding how the compound might interact with biological targets at the molecular level. Such insights are crucial for optimizing the compound's pharmacological properties and improving its efficacy as a drug candidate.

The synthesis of 2-oxo-9-oxatricyclo[9.4.0.0^3,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-5-yl N-methylcarbamate presents significant challenges due to its complex structure. However, recent breakthroughs in synthetic methodologies have made it possible to access such intricate molecules more efficiently than ever before. These advancements include novel catalytic techniques and innovative reaction pathways that simplify the synthesis process while maintaining high yields and purity.

In addition to its structural complexity, this compound exhibits unique physicochemical properties that make it an attractive candidate for drug development. For instance, its high molecular weight and multiple chiral centers offer opportunities for fine-tuning its pharmacokinetic profile. This can be particularly important for achieving optimal drug delivery and minimizing side effects.

The potential applications of 2-oxo-9-oxatricyclo[9.4.0.0^3,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-5-yl N-methylcarbamate are broad and span across various therapeutic areas. Preliminary studies suggest that it may have significant activity against a range of targets, including enzymes involved in inflammatory pathways and receptors associated with neurological disorders. These findings are particularly exciting given the increasing demand for novel therapeutics that can address unmet medical needs.

As research continues to uncover new insights into the biological activity of this compound, it is likely that its potential will be further expanded. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

The development of 2-oxo-9-oxatricyclo[9.4.0.0^3,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-5-yl N-methylcarbamate as a lead compound underscores the importance of investing in fundamental research and innovation in medicinal chemistry. Such investments not only drive scientific progress but also pave the way for new treatments that can improve human health and well-being.